(3R,5S)-piperidine-3,5-diol hydrochloride
Overview
Description
“(3R,5S)-piperidine-3,5-diol hydrochloride” is a chemical compound that belongs to the class of piperidine-derived iminosugars. It has a CAS Number of 1375204-12-8 and a molecular weight of 153.61 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of a compound can be described by its InChI code. The InChI code for “(3R,5S)-piperidine-3,5-diol hydrochloride” is1S/C5H11NO2.ClH/c7-4-1-5(8)3-6-2-4;/h4-8H,1-3H2;1H/t4-,5+;
. This code provides a unique representation of the compound’s molecular structure, including information about its stereochemistry. Physical And Chemical Properties Analysis
“(3R,5S)-piperidine-3,5-diol hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 153.61 . For more detailed physical and chemical properties, it would be best to refer to a trusted chemical database or a Material Safety Data Sheet (MSDS).Scientific Research Applications
1. Role in Drug Design and Synthesis Piperidine derivatives, including (3R,5S)-piperidine-3,5-diol hydrochloride, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . This makes them an important synthetic fragment for designing drugs .
Anticancer Applications
Piperidine derivatives have shown potential in anticancer applications . Some compounds have exhibited antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antiviral Applications
Piperidine derivatives are also being utilized in antiviral applications . Their unique structure and properties make them suitable for the development of antiviral drugs .
Antimalarial Applications
The antimalarial potential of piperidine derivatives is another area of interest . These compounds could be used in the development of new antimalarial drugs .
Antimicrobial and Antifungal Applications
Piperidine derivatives have shown antimicrobial and antifungal properties . This makes them useful in the development of new antimicrobial and antifungal agents .
Antihypertensive Applications
Piperidine derivatives are being utilized in antihypertensive applications . They could potentially be used in the development of new antihypertensive drugs .
Analgesic and Anti-inflammatory Applications
Piperidine derivatives have shown potential in analgesic and anti-inflammatory applications . They could be used in the development of new analgesic and anti-inflammatory drugs .
Antipsychotic Applications
Piperidine derivatives are also being utilized in antipsychotic applications . Their unique structure and properties make them suitable for the development of antipsychotic drugs .
Safety and Hazards
The safety information for “(3R,5S)-piperidine-3,5-diol hydrochloride” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations for handling and storage, such as avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
(3S,5R)-piperidine-3,5-diol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c7-4-1-5(8)3-6-2-4;/h4-8H,1-3H2;1H/t4-,5+; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLMQNKGWCODIJN-JEVYUYNZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNCC1O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](CNC[C@H]1O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1375204-12-8 | |
Record name | (3R,5S)-piperidine-3,5-diol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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